Cas no 133099-79-3 (H-D-Ser-OBzl hydrochloride salt)

• Product name: H-D-Ser-OBzl hydrochloride salt
• CAS No: 133099-79-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 1232120
• PubChem ID: 854068

H-D-Ser-OBzl hydrochloride salt Chemical and Physical Properties

Names and Identifiers

• H-D-Ser-OBzl
• H-D-Ser-Obzl Hydrochloride salt
• Benzyl (R)-(+)-2-amino-3-hydroxypropanoate
• D-Serine, phenylMethyl ester
• D-serine benzyl ester
• IIDNACBMUWTYIV-SECBINFHSA-N
• (R)-Benzyl 2-amino-3-hydroxypropanoate
• (R)-Benzyl2-amino-3-hydroxypropanoate
• CS-0343385
• benzyl (2R)-2-amino-3-hydroxypropanoate
• AKOS017529803
• SCHEMBL540214
• 133099-79-3
• H-D-Ser-OBzl hydrochloride salt

• Inchi： InChI=1S/C10H13NO3/c11-9(6-12)10(13)14-7-8-4-2-1-3-5-8/h1-5,9,12H,6-7,11H2/t9-/m1/s1
• InChI Key： IIDNACBMUWTYIV-SECBINFHSA-N
• SMILES： C1=CC=C(C=C1)COC(=O)C(CO)N

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų
• XLogP3: 0.1

Experimental Properties

• Density: 1.217±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (66 g/l) (25 º C),
• PSA: 72.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-D-Ser-OBzl hydrochloride salt

H-D-Ser-OBzl Hydrochloride Salt: A Comprehensive Overview

H-D-Ser-OBzl hydrochloride salt, also known by its CAS number 133099-79-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a hydrochloride salt of H-D-Ser-OBzl, which is a derivative of serine, an essential amino acid. The molecule incorporates a benzyl group (OBzl) as a protecting group, which plays a crucial role in its synthesis and application.

The H-D-Ser-OBzl hydrochloride salt is widely recognized for its role in peptide synthesis and as a building block in medicinal chemistry. Its structure, which includes a hydroxyl group protected by a benzyl ether, makes it highly versatile in various chemical reactions. Recent studies have highlighted its potential in the development of bioactive compounds, particularly in the design of enzyme inhibitors and drug delivery systems.

One of the most notable advancements involving H-D-Ser-OBzl hydrochloride salt is its application in the synthesis of cyclic peptides. Researchers have demonstrated that this compound can serve as an effective precursor for constructing complex peptide frameworks with enhanced stability and bioavailability. The ability to manipulate the stereochemistry at the serine center has further expanded its utility in creating enantiomerically pure compounds, which are critical for modern drug discovery.

Moreover, the H-D-Ser-OBzl hydrochloride salt has been employed in the development of prodrugs. These are compounds that are inactive upon administration but are converted into active drugs within the body. By incorporating this compound into prodrug designs, scientists have been able to improve pharmacokinetic profiles, reduce toxicity, and enhance therapeutic efficacy.

The synthesis of H-D-Ser-OBzl hydrochloride salt typically involves multi-step processes that include protection of the serine hydroxyl group with a benzyl ether followed by acid-mediated protonation to form the hydrochloride salt. Recent optimizations in synthetic protocols have led to higher yields and improved purity, making this compound more accessible for large-scale applications.

In terms of physical properties, H-D-Ser-OBzl hydrochloride salt exhibits a melting point of approximately 220°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various reaction conditions has been thoroughly investigated, with studies showing minimal degradation under mild acidic or basic conditions.

From an analytical standpoint, H-D-Ser-OBzl hydrochloride salt can be characterized using techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods provide critical insights into its purity, structure, and reactivity, ensuring its suitability for use in demanding chemical transformations.

Looking ahead, the demand for H-D-Ser-OBzl hydrochloride salt is expected to grow as researchers continue to explore its potential in emerging areas such as personalized medicine and biotechnology. Its unique properties make it an invaluable tool in advancing our understanding of complex biological systems and developing innovative therapeutic agents.